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These application notes provide detailed protocols for key cell-based assays to measure the
efficacy of HPN217, a tri-specific T-cell activating construct (TriTAC). HPN217 is designed to
engage T-cells to kill multiple myeloma cells by simultaneously binding to B-cell maturation
antigen (BCMA) on tumor cells, CD3 on T-cells, and human serum albumin (HSA) to extend its
half-life.[1][2][3][4] The following protocols will guide researchers in assessing the primary
functions of HPN217: inducing T-cell mediated cytotoxicity against target cancer cells,
promoting T-cell activation, and stimulating cytokine release.

Mechanism of Action

HPN217 redirects a patient's own T-cells to recognize and eliminate BCMA-expressing multiple
myeloma cells.[5] This is achieved through the formation of a synapse between the T-cell and
the cancer cell, leading to T-cell activation and subsequent tumor cell lysis.[4]
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Preparation

Prepare BCMA+ Target Cells Isolate Effector T-Cells
(e.g., MM.1S, RPMI-8226) (from PBMCs)

A\iay SEtV

Co-culture Target and Effector Cells
(e.g., 10:1 E:T ratio)

(Add serial dilutions of HPN217)
Gncubate for 48-72 hours)

Rea@out
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Measure Cell Lysis via:
- LDH Release Assay
- Calcein-AM Release Assay
- Luciferase-based Assay (e.g., CellTiter-Glo®)

(Calculate % Cytotoxicity and ECSO)
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Assay Setup

and HPN217 as in TDCC assay

Gncubate for 24-48 hours)

(Co-culture Target Cells, Effector Cells)

Cell Sfaining

Harvest Cells

Stain with fluorescently-labeled antibodies:
- Anti-CD3
- Anti-CD4 / Anti-CD8
- Anti-CD69
- Anti-CD25

Flow Cytom vatry Analysis

(Acquire data on a flow cytomete)

(Gate on CD4+ and CD8+ T-cell populations)

:

(Quantify the percentage of CD69+)

and CD25+ cells
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Assay Setup

Co-culture Target Cells, Effector Cells,
and HPN217 as in TDCC assay

Gncubate for 48-72 hours)

Supernatang Collection

(Centrifuge plate to pellet cells)
(Collect supernatanD

Cytokine Quantification

using ELISA or Multiplex Bead Array

(Analyze cytokine concentrations)

Click to download full resolution via product page

(Quantify cytokines (e.g., IFNy, TNFaq, IL-6, IL-Z)J

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. protocols.io [protocols.io]

o 2. BITE® T cell-dependent cellular cytotoxicity (TDCC) assay [protocols.io]
e 3. benchchem.com [benchchem.com]

o 4. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

e 5. Harpoon Therapeutics Presents Preclinical Results for Novel T Cell Engagers HPN217
and HPN328 at AACR 2023 - BioSpace [biospace.com]

o To cite this document: BenchChem. [Application Notes and Protocols for Measuring HPN217
Efficacy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135502/docs#application-notes-and-protocols-for-
measuring-hpn217-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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